Cas no 2194450-45-6 (N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide)

• Product Name: N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide
• CAS No: 2194450-45-6
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5410635
• PubChem ID: 132306381
• Update Time: 2025-05-23

N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-6636774
• N-[1-(2-Fluorophenyl)cyclopropyl]prop-2-enamide
• AKOS033679050
• Z3488504514
• 2194450-45-6
• N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide

• Inchi： 1S/C12H12FNO/c1-2-11(15)14-12(7-8-12)9-5-3-4-6-10(9)13/h2-6H,1,7-8H2,(H,14,15)
• InChI Key： IWHIPWOFXVAYTC-UHFFFAOYSA-N
• SMILES： C(NC1(C2=CC=CC=C2F)CC1)(=O)C=C

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.3±42.0 °C(Predicted)
• pka: 13.82±0.20(Predicted)

Additional information on N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide

N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide: A Comprehensive Overview

The compound N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide (CAS No. 2194450-45-6) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclopropyl group substituted with a fluorophenyl moiety and an acrylamide functional group, exhibits intriguing chemical properties and potential applications in drug discovery and agrochemicals.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the bioactivity of molecules. The presence of a fluorophenyl substituent further modulates the electronic properties of the compound, making it a promising candidate for various biological assays. The propenamide functional group adds versatility to the molecule, enabling it to participate in diverse chemical reactions and interactions.

Research conducted in 2023 has demonstrated that N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide exhibits potent inhibitory activity against several enzyme targets, making it a valuable lead compound in drug development. Its ability to penetrate cellular membranes efficiently has been attributed to the unique balance of hydrophobicity and polarity imparted by its structure.

From a synthetic perspective, the construction of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry. The key steps include the synthesis of the cyclopropyl-fluorophenyl intermediate, followed by coupling with an acrylamide derivative. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its availability for further research.

The application of N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide extends beyond pharmacology into agrochemicals. Recent findings suggest that this compound may serve as an effective herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Its selectivity towards specific targets minimizes off-target effects, making it an environmentally friendly option for agricultural use.

In conclusion, N-[1-(2-Fluorophenyl)cyclopropyl]-2-propenamide (CAS No. 2194450-45-6) stands as a testament to the innovative advancements in organic chemistry and its applications in various scientific domains. With ongoing research unraveling its full potential, this compound is poised to make significant contributions to both medicinal and agricultural sciences.